Cas no 127566-19-2 (2-chloro-Imidazo[1,2-b]pyridazine)

• Product Name: 2-chloro-Imidazo[1,2-b]pyridazine
• CAS No: 127566-19-2
• MF: C₆H₄ClN₃
• MW: 153.569059371948
• MDL: MFCD16657945
• CID: 1103916
• PubChem ID: 50899404
• Update Time: 2025-10-28

2-chloro-Imidazo[1,2-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-IMIDAZO[1,2-B]PYRIDAZINE
• 2-chloroimidazo[1,2-b]pyridazine
• SCHEMBL446360
• A902149
• HQHPYERNFAFRRI-UHFFFAOYSA-N
• AMY27799
• DA-13012
• Chloro-imidazo[1,2-b]pyridazine
• 127566-19-2
• DTXSID70678957
• CS-0376873
• CFA56619
• 2-chloro-Imidazo[1,2-b]pyridazine

• MDL： MFCD16657945
• Inchi： 1S/C6H4ClN3/c7-5-4-10-6(9-5)2-1-3-8-10/h1-4H
• InChI Key： HQHPYERNFAFRRI-UHFFFAOYSA-N
• SMILES： ClC1=CN2C(C=CC=N2)=N1

Computed Properties

• Exact Mass: 153.0093748g/mol
• Monoisotopic Mass: 153.0093748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 2-chloro-Imidazo[1,2-b]pyridazine

Comprehensive Overview of 2-Chloro-Imidazo[1,2-b]pyridazine (CAS No. 127566-19-2): Properties, Applications, and Industry Trends

2-Chloro-Imidazo[1,2-b]pyridazine (CAS No. 127566-19-2) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The compound belongs to the imidazopyridazine family, a class of nitrogen-containing bicyclic structures known for their versatile biological activities. With the increasing demand for novel drug candidates and small-molecule inhibitors, this compound has emerged as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer and inflammatory disorders.

The molecular structure of 2-Chloro-Imidazo[1,2-b]pyridazine features a chloro substituent at the 2-position, which enhances its reactivity in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig animations. This property makes it a valuable building block in medicinal chemistry, particularly for designing kinase inhibitors and GPCR modulators. Researchers are actively exploring its potential in drug discovery pipelines, driven by the growing interest in precision medicine and targeted therapies.

In recent years, the compound has also been investigated for its role in agrochemical applications. Its structural motif is found in several crop protection agents, highlighting its relevance in addressing global challenges like food security and sustainable agriculture. As the agrochemical industry shifts toward eco-friendly solutions, derivatives of imidazopyridazine are being evaluated for their low environmental impact and efficacy against resistant pests.

From a synthetic perspective, CAS No. 127566-19-2 is typically prepared via cyclization reactions involving chloropyridazine precursors. Advanced techniques like flow chemistry and microwave-assisted synthesis have been employed to optimize its production, aligning with the industry's push for green chemistry and process intensification. These innovations are critical for reducing waste and improving scalability, which are top priorities for contract research organizations (CROs) and API manufacturers.

The compound's stability and solubility profile have been extensively studied to support its formulation development. With the rise of AI-driven drug design, computational tools are now being used to predict the ADMET properties of 2-Chloro-Imidazo[1,2-b]pyridazine derivatives, accelerating their translation into clinical candidates. This aligns with the broader trend of integrating machine learning into pharmaceutical R&D to reduce time-to-market.

Market analysts project steady growth for the imidazopyridazine sector, fueled by investments in orphan drugs and rare disease therapeutics. As regulatory agencies emphasize fast-track approvals for breakthrough therapies, intermediates like CAS No. 127566-19-2 are expected to see heightened demand. Furthermore, collaborations between academia and biotech firms are unlocking new applications in neurodegenerative disease research, where modulating protein-protein interactions is a key strategy.

In summary, 2-Chloro-Imidazo[1,2-b]pyridazine represents a pivotal scaffold in modern chemical research. Its multifaceted utility—spanning drug development, agrochemical innovation, and material science—positions it as a compound of enduring relevance. As scientific advancements continue to unravel its potential, stakeholders across industries are closely monitoring its trajectory in the context of personalized medicine and circular economy principles.